Cas no 2171741-36-7 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid
• CAS No: 2171741-36-7
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6580679
• PubChem ID: 165803567
• Update Time: 2025-06-13

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid
• 2171741-36-7
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]cyclopentyl}acetic acid
• EN300-1533098

• Inchi： 1S/C27H32N2O5S/c1-35-14-13-24(26(32)28-23-12-6-7-17(23)15-25(30)31)29-27(33)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-24H,6-7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JLFWZKPCMJHIOH-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC1CCCC1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid

Comprehensive Analysis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid (CAS No. 2171741-36-7)

The compound 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid (CAS No. 2171741-36-7) is a highly specialized chemical entity with significant relevance in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and a methylsulfanyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its unique properties and applications in drug discovery and biomolecular engineering.

One of the most notable aspects of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during peptide chain assembly, ensuring high yields and minimal side reactions. This compound’s incorporation of a cyclopentyl ring and acetic acid tail further enhances its versatility, enabling the creation of structurally diverse peptides with tailored functionalities. Such features align with current trends in personalized medicine and targeted drug delivery systems.

In the context of modern biotechnology, CAS No. 2171741-36-7 has garnered attention for its potential in proteomics and enzyme inhibition studies. The methylsulfanyl group, in particular, is a subject of interest due to its ability to modulate molecular interactions and stability. Recent publications highlight its utility in designing enzyme inhibitors, which are critical for treating diseases like cancer and metabolic disorders. This aligns with the growing demand for precision therapeutics, a hot topic in both academic and industrial research.

From a synthetic chemistry perspective, the compound’s stability and reactivity under various conditions are frequently discussed in online forums and scientific databases. Researchers often inquire about optimal solvent systems and coupling reagents for its incorporation into peptide sequences. Additionally, its compatibility with green chemistry principles—such as reduced waste generation and energy efficiency—makes it a candidate for sustainable pharmaceutical manufacturing. These aspects resonate with the global push toward environmentally friendly lab practices.

The nomenclature of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid may appear daunting, but its systematic name provides precise information about its structure. For instance, the Fmoc segment indicates its protective role, while the methylsulfanyl group suggests potential redox activity. Such details are crucial for researchers navigating chemical databases or optimizing synthetic protocols. Online searches for this compound often include queries like “Fmoc-protected amino acid derivatives” or “peptide synthesis building blocks,” reflecting its niche yet impactful applications.

In summary, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidocyclopentyl}acetic acid (CAS No. 2171741-36-7) is a multifaceted compound with broad utility in peptide chemistry and drug development. Its alignment with cutting-edge research trends, such as targeted therapy and sustainable synthesis, ensures its continued relevance in scientific discourse. As the demand for innovative biomolecules grows, this compound will likely remain a cornerstone in advanced chemical and pharmaceutical research.